Cas no 2108899-01-8 (Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi-)

• Product Name: Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi-
• CAS No: 2108899-01-8
• MF: C₁₂H₈F₁₀S₄
• MW: 470.435953140259
• CID: 5164246
• Update Time: 2025-10-23

Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi- Chemical and Physical Properties

Names and Identifiers

• Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi-
• [μ-(Dithiodi-3,1-phenylene)]decafluorodisulfur (ACI)

• Inchi： 1S/C12H8F10S4/c13-25(14,15,16,17)11-5-1-3-9(7-11)23-24-10-4-2-6-12(8-10)26(18,19,20,21)22/h1-8H
• InChI Key： RRZPXQIWDSFCHY-UHFFFAOYSA-N
• SMILES： FS(C1C=C(SSC2C=C(S(F)(F)(F)(F)F)C=CC=2)C=CC=1)(F)(F)(F)F

Additional information on Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi-

Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi

Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi is a compound with the CAS number 2108899-01-8. This compound is a derivative of sulfur and exhibits a unique structure that combines sulfur atoms with a dithiodi-3,1-phenylene moiety. The compound's name suggests the presence of decafluoro groups, indicating a high degree of fluorination. This makes it a highly specialized material with potential applications in various fields such as electronics, materials science, and chemical synthesis.

The structure of Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi is characterized by its sulfur-based framework and the presence of dithio groups. The dithio groups are known to impart certain electronic properties to the molecule, making it suitable for use in advanced materials. The decafluoro substitution further enhances the compound's stability and reactivity. Recent studies have shown that such fluorinated sulfur compounds can exhibit unique electronic properties, making them promising candidates for next-generation electronic devices.

One of the key areas of research involving this compound is its potential application in the development of advanced semiconductors. The combination of sulfur and fluorine in this compound creates a material with high thermal stability and excellent electrical conductivity. These properties are highly desirable in the semiconductor industry, where materials must withstand extreme conditions during manufacturing processes.

Another area of interest is the use of Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi in organic synthesis. The compound's unique structure allows for the creation of novel chemical reactions and intermediates. Researchers have explored its role in forming stable sulfur-based frameworks that can serve as building blocks for more complex molecules. This has opened up new avenues in medicinal chemistry and materials science.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The starting materials include elemental sulfur and various fluorinated precursors. The reaction sequence typically involves nucleophilic substitution and coupling reactions to form the final product. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of physical properties, Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi exhibits a high melting point due to its strong intermolecular forces. Its solubility in common organic solvents is moderate, which makes it suitable for solution-based applications. The compound's fluorescence properties have also been studied extensively, revealing potential uses in sensing technologies and optoelectronic devices.

Recent studies have focused on the environmental impact of this compound. While it is not classified as a hazardous material under current regulations, its production and disposal require careful consideration to minimize ecological effects. Researchers are exploring greener synthesis methods and recycling strategies to enhance the sustainability of this compound's production process.

In conclusion, Sulfur, [μ-(dithiodi-3,1-phenylene)]decafluorodi (CAS 2108899-01-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an important material in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing technological innovations across various industries.